6-Chloro-2-methylpyrazolo[1,5-a]pyrazine

Core Science & Biosynthesis

Technical Guide: 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine

This technical guide provides an in-depth analysis of 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine , a specialized heterocyclic scaffold used primarily in the development of kinase inhibitors.

CAS Registry Number: 2384776-71-8 (Note: See Identity Verification below) Chemical Class: Fused Pyrazolo-Pyrazine Heterocycle

Executive Summary & Identity Verification

The compound 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine represents a "privileged scaffold" in medicinal chemistry, specifically designed to function as an ATP-competitive inhibitor pharmacophore. Its fused bicyclic system—combining a π-excessive pyrazole with a π-deficient pyrazine—offers unique electronic properties that facilitate hydrogen bonding within the hinge region of kinase enzymes (e.g., JAK, RET, ERK).

Critical Identity Disambiguation

Researchers must exercise caution regarding CAS registry assignments for this specific substitution pattern, as databases often conflate the des-methyl and methyl variants.

Feature	Specification	Notes
Target Compound	6-Chloro-2-methylpyrazolo[1,5-a]pyrazine	The subject of this guide.
CAS Assignment	2384776-71-8	Often linked to the 6-chloro core (without methyl) in some repositories.
Alt. CAS	2468028-18-2	Frequently associated specifically with the 2-methyl analog.
Molecular Formula	C₇H₆ClN₃
Molecular Weight	167.59 g/mol
SMILES	Cc1nn2cc(Cl)cn2c1

Guidance: When ordering or cataloging, prioritize the chemical structure and IUPAC name over the CAS number to ensure the correct methylation pattern at position 2.

Structural Analysis & Pharmacophore Logic

The pyrazolo[1,5-a]pyrazine core is isosteric with the purine ring system found in ATP, making it a natural template for kinase inhibition.

• Position 2 (Methyl): This substituent typically projects into the solvent-exposed region or a hydrophobic pocket (e.g., the gatekeeper region) of the kinase, improving selectivity and metabolic stability compared to the un-substituted analog.

• Position 6 (Chlorine): Located on the pyrazine ring, this halogen serves two critical functions:

  • Synthetic Handle: It allows for late-stage diversification via Palladium-catalyzed cross-coupling (Suzuki-Miyaura or Buchwald-Hartwig) to introduce solubilizing groups or "tail" moieties.

  • Electronic Modulation: It reduces the electron density of the pyrazine ring, potentially enhancing the acidity of the C-H bonds or altering the dipole moment for better binding affinity.

Synthetic Methodologies

The synthesis of 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine is non-trivial due to the need for precise regiocontrol between the nitrogen atoms. Two primary strategies are employed: the Pyrazine N-Amination Route (preferred for core construction) and the Pyrazole Condensation Route .

Strategy A: N-Amination of Pyrazine (The "Tamura" Approach)

This method constructs the pyrazole ring onto an existing pyrazine framework. It is generally more robust for ensuring the correct placement of the chlorine atom.

Step-by-Step Protocol

• Precursor Selection: Start with 2-chloropyrazine .

• N-Amination: React 2-chloropyrazine with O-(Mesitylenesulfonyl)hydroxylamine (MSH) to generate the N-aminopyrazinium salt.

  • Mechanism:[1][2][3][4][5][6] MSH acts as an electrophilic aminating agent. Amination typically occurs at N-1 (para to the chloride is less hindered, but mixtures may occur; purification is required).

• Cycloaddition: Treat the N-aminopyrazinium salt with propyne (or a propyne equivalent like ethyl 2-butynoate followed by decarboxylation) in the presence of a base (e.g., K₂CO₃) and a solvent like DMF.

  • Reaction Type: 1,3-Dipolar cycloaddition followed by elimination.

  • Regioselectivity:[2][7] The methyl group of the alkyne orients to position 2 of the resulting fused system due to steric and electronic steering.

Strategy B: Condensation of 1-Aminopyrazole

This route starts with the pyrazole and builds the pyrazine ring.

• Start: 3-Methyl-1-aminopyrazole .

• Condensation: React with a 1,2-biselectrophile such as 2-bromoacetaldehyde diethyl acetal or a functionalized glyoxal equivalent.

• Challenge: Introducing the chlorine at Position 6 after ring closure is difficult because electrophilic aromatic substitution (e.g., NCS) favors Position 3 (on the pyrazole ring). Therefore, a chlorinated bis-electrophile must be used, which is synthetically challenging to access.

Synthesis Workflow Diagram

The following diagram illustrates the preferred N-Amination Route (Strategy A) for high-fidelity synthesis.

Caption: Figure 1. Synthesis of the target scaffold via N-amination of 2-chloropyrazine followed by [3+2] cycloaddition.

Medicinal Chemistry Applications

The 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine scaffold is primarily utilized as a Kinase Inhibitor Core .

Functionalization Logic (SAR)

Medicinal chemists utilize the "6-chloro" handle to expand the molecule into the "solvent front" or "ribose pocket" of the kinase ATP binding site.

Reaction Type	Reagent Class	Target Moiety	Biological Purpose
Suzuki Coupling	Aryl/Heteroaryl Boronic Acids	Bi-aryl systems	Target the "Gatekeeper" residue; improve potency.
Buchwald-Hartwig	Cyclic Amines (Morpholine, Piperazine)	C-N linked solubilizers	Improve ADME properties (solubility, permeability).
S_NAr	Alkoxides / Thiolates	Ethers / Thioethers	Probe steric constraints in the binding pocket.

Case Study: RET Kinase Inhibition

In the context of RET (Rearranged during Transfection) inhibitors, the pyrazolo[1,5-a]pyrazine core serves as a rigid hinge binder. The nitrogen at position 4 (bridgehead) and the nitrogen at position 2 (if unmethylated) or the C-3 position often interact with the hinge region residues (e.g., Ala807 in RET). The 6-chloro group allows for the attachment of a "tail" that extends into the solvent channel, often containing a solubilizing amine.

Safety & Handling Protocols

As a halogenated heterocycle, this compound requires standard organic laboratory safety precautions.

• Hazards: Likely an irritant to eyes, respiratory system, and skin (H315, H319, H335). The "2-methyl" substituent may increase lipophilicity, potentially enhancing skin absorption.

• Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Halogenated heterocycles can be sensitive to light and moisture over prolonged periods.

• Disposal: Must be disposed of as halogenated organic waste. Do not mix with strong oxidizers.

References

• ChemicalBook. Pyrazolo[1,5-a]pyrazine, 6-chloro-2-methyl- Product Description. Retrieved from

• National Institutes of Health (PMC). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations. (Note: Provides analogous chemistry for the fused system). Retrieved from

• Enamine. Synthesis of pyrazolo[1,5-a]pyrazin-4-ylacetonitriles and their annulation. (Demonstrates reactivity of the chloropyrazolo[1,5-a]pyrazine core). Retrieved from [8]

• BLD Pharm. 6-Chloropyrazolo[1,5-a]pyrazine (CAS 2384776-71-8) Product Data. Retrieved from

Sources

• 1. Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines [beilstein-journals.org]
• 3. Copper-catalyzed synthesis of pyrazolo[1,5-a]pyrimidine based triazole-linked glycohybrids: mechanistic insights and bio-applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Copper-catalyzed synthesis of pyrazolo[1,5-a]pyrimidine based triazole-linked glycohybrids: mechanistic insights and bio-applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US5491265A - Process for preparing 6-chloro-2-hexanone from 1-methylcyclopentane - Google Patents [patents.google.com]
• 6. m.youtube.com [m.youtube.com]
• 7. mdpi.com [mdpi.com]
• 8. Synthesis of pyrazolo[1,5-a]pyrazin-4-ylacetonitriles and their annulation with pyridine ring - Enamine [enamine.net]

Protocols & Analytical Methods

Strategic Optimization of Suzuki-Miyaura Coupling for 6-Chloro-pyrazolo[1,5-a]pyrazine

Topic: Suzuki-Miyaura Coupling Conditions for 6-Chloro-pyrazolo[1,5-a]pyrazine Content Type: Detailed Application Note & Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary & Scaffolding Analysis

The pyrazolo[1,5-a]pyrazine core is a privileged scaffold in medicinal chemistry, frequently serving as a bioisostere for quinoline or indole in kinase inhibitors (e.g., JAK, RET, and PI3K inhibitors). While the C4-position is highly activated for nucleophilic aromatic substitution (

) due to its proximity to the bridgehead nitrogen, the C6-position presents a distinct synthetic challenge.

The Mechanistic Challenge: C6-Chloride Deactivation

In the pyrazolo[1,5-a]pyrazine system, the C6 position is electronically distinct from the C4 position:

• C4 Position:

  -to the bridgehead nitrogen ( ). Highly electron-deficient; prone to facile oxidative addition but also susceptible to hydrolysis.

• C6 Position:

  -to the bridgehead nitrogen and -to the pyrazine nitrogen ( ). This position is relatively electron-neutral compared to C4. Consequently, 6-chloro-pyrazolo[1,5-a]pyrazine is less reactive toward oxidative addition than its C4-congeners or brominated analogs.

Implication for Protocol Design: Standard conditions (e.g.,

) often fail to achieve full conversion or lead to protodehalogenation. Successful coupling at the C6-chloride requires electron-rich, bulky phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbene (NHC) complexes to facilitate the oxidative addition step across the stronger bond.

Critical Reaction Parameters

Catalyst Selection: The "Ligand-First" Approach

For deactivated heteroaryl chlorides, the catalyst must balance stability with high reactivity.

• Primary Recommendation (High Efficiency): XPhos Pd G2 or G3 . The XPhos ligand provides the necessary steric bulk to promote reductive elimination and the electron richness to accelerate oxidative addition into the C6-Cl bond.

• Secondary Recommendation (General Purpose):

  . A robust, bidentate ligand system that resists de-ligation, suitable for less sterically hindered boronic acids.

• Avoid:

  (insufficient activity for C6-Cl) and without added ligands (leads to Pd black precipitation).

Base & Solvent Systems[1]

• Base:

  (2.0 - 3.0 equiv) is superior to carbonates for this substrate. Phosphate bases are mild enough to prevent hydrolysis of the pyrazine ring but strong enough to activate the boronic acid.

• Solvent: 1,4-Dioxane/Water (4:1) . The biphasic system is critical. Water dissolves the inorganic base and activates the boronic species (forming the boronate), while Dioxane solubilizes the organic chloride.

Standard Operating Procedures (SOP)

Protocol A: High-Efficiency Coupling (Recommended for C6-Cl)

Best for: Complex boronic acids, sterically hindered partners, or scale-up.

Reagents:

• Substrate: 6-Chloro-pyrazolo[1,5-a]pyrazine (1.0 equiv)

• Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2 - 1.5 equiv)

• Catalyst: XPhos Pd G2 (2 - 5 mol%)

• Base:

  (3.0 equiv)

• Solvent: 1,4-Dioxane /

  (4:1 ratio) [Concentration: 0.1 M]

Step-by-Step Methodology:

• Charge Solids: To a dry microwave vial or round-bottom flask equipped with a stir bar, add the 6-chloro substrate, boronic acid, and

  .

• Inert Atmosphere: Seal the vessel and purge with Nitrogen (

  ) or Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane and degassed water via syringe.

• Catalyst Addition: Quickly remove the septum (under positive inert gas flow) and add the XPhos Pd G2 catalyst. Reseal immediately. Note: Adding catalyst last prevents premature activation.

• Reaction: Heat to 80–100°C for 2–4 hours. (Microwave: 100°C for 30–60 mins).

• Workup: Cool to RT. Dilute with EtOAc, wash with brine, dry over

  , and concentrate.

• Purification: Flash chromatography (typically Hexanes/EtOAc or DCM/MeOH gradients).

Protocol B: Cost-Effective/Standard Coupling

Best for: Simple aryl boronic acids and initial screening.

Reagents:

• Catalyst:

  (5 mol%)

• Base:

  or (2.0 equiv)

• Solvent: DME /

  (3:1) or Toluene / EtOH / (4:2:1)

• Conditions: 90°C, Overnight (12–16 h).

Troubleshooting & Optimization Logic

Observation	Probable Cause	Corrective Action
Low Conversion (<20%)	Oxidative addition failure (C-Cl bond too strong).	Switch to XPhos Pd G2 or Pd-PEPPSI-IPr . Increase Temp to 110°C.
Protodehalogenation (H replaces Cl)	-hydride elimination or water acting as H-source.	Switch solvent to anhydrous 1,4-Dioxane with as base.
Homocoupling of Boronic Acid	Oxidation of boronic acid by .	Rigorous degassing (sparge with Argon for 15 mins). Add catalyst after degassing.
Pd Black Formation	Catalyst decomposition/instability.	Use (more stable) or lower temperature to 80°C.

Visual Workflows

Optimization Decision Tree

Use this logic flow to select the optimal conditions for your specific substrate pair.

Figure 1: Decision matrix for optimizing Suzuki coupling conditions based on substrate complexity and reaction outcome.

Experimental Setup Workflow

A visual guide to the order of operations to ensure reproducibility and safety.

Figure 2: Step-by-step experimental workflow emphasizing the late-stage addition of the catalyst to preserve activity.

References

• General Reactivity of Pyrazolo[1,5-a]pyrazines

  • Synthesis of 4-aryl(hetaryl)

  • Source:

• Analogous Scaffold Optimization (Pyrazolo[1,5-a]pyrimidines)

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one.[1] (Demonstrates XPhos utility for deactivated positions).

  • Source:

• Catalyst Selection for Heteroaryl Chlorides

  • Suzuki-Miyaura Coupling of Aryl Chlorides.

  • Source:

• One-Pot Synthesis Strategies

  • Facile One-Pot Synthesis of the Pyrazolo[1,5-a]pyrazine Scaffold.

  • Source:

Sources

• 1. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Preparation of JAK Kinase Inhibitors Utilizing a Pyrazolo[1,5-a]pyrazine Core

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis and conceptualization of Janus kinase (JAK) inhibitors built upon the pyrazolo[1,5-a]pyrazine scaffold. Recognizing the therapeutic potential of JAK inhibition in a multitude of autoimmune diseases, inflammatory conditions, and myeloproliferative neoplasms, this application note details the rationale for exploring the pyrazolo[1,5-a]pyrazine core as a novel chemotype in this domain. We present detailed, step-by-step synthetic protocols, discuss the underlying chemical principles, and provide a framework for structure-activity relationship (SAR) studies. This guide is intended to empower researchers to explore this promising area of medicinal chemistry.

Introduction: The JAK-STAT Pathway and the Imperative for Novel Inhibitors

The Janus kinase-signal transducer and activator of transcription (JAK-STAT) signaling pathway is a critical intracellular cascade that transduces signals from a wide array of cytokines, interferons, and hormones.[1][2] This pathway plays a pivotal role in regulating cellular processes such as proliferation, differentiation, apoptosis, and immune responses.[1] The JAK family comprises four non-receptor tyrosine kinases: JAK1, JAK2, JAK3, and Tyrosine Kinase 2 (TYK2).[3] Upon cytokine binding to their cognate receptors, associated JAKs are brought into proximity, leading to their trans-activation and subsequent phosphorylation of the receptor, creating docking sites for STAT proteins.[4] Activated STATs then dimerize and translocate to the nucleus to modulate gene expression.[3][5]

Dysregulation of the JAK-STAT pathway is a hallmark of numerous diseases.[1][5] Consequently, the development of small molecule JAK inhibitors has emerged as a successful therapeutic strategy.[6][7] First-generation JAK inhibitors, such as tofacitinib and ruxolitinib, have demonstrated significant clinical efficacy; however, they are associated with side effects that may be linked to a lack of selectivity among the JAK isoforms.[8] This has spurred the development of second-generation inhibitors with improved selectivity profiles.

The pyrazolo[1,5-a]pyrimidine scaffold has been extensively explored for the development of various kinase inhibitors, including those targeting JAKs.[5][9][10] Building on this precedent, this application note explores the pyrazolo[1,5-a]pyrazine core as a bioisosteric replacement, offering a novel and promising scaffold for the design of next-generation JAK inhibitors. The strategic replacement of a carbon atom with a nitrogen atom in the six-membered ring is a recognized strategy in medicinal chemistry to modulate physicochemical properties, metabolic stability, and target engagement.

The JAK-STAT Signaling Pathway: A Visual Overview

To appreciate the mechanism of action of JAK inhibitors, a clear understanding of the signaling cascade is essential. The following diagram illustrates the canonical JAK-STAT pathway.

Figure 1: The canonical JAK-STAT signaling cascade.

Synthetic Strategy: Constructing the Pyrazolo[1,5-a]pyrazine Core

The synthesis of substituted pyrazolo[1,5-a]pyrazines can be approached through several established routes. A common and versatile method involves the condensation of a 3-aminopyrazole precursor with a suitable 1,2-dicarbonyl equivalent. The following protocol outlines a general and adaptable synthetic workflow.

General Synthetic Workflow

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. "Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidine" by Reuben Dass [scholarsarchive.byu.edu]
• 3. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights | MDPI [mdpi.com]
• 4. Synthesis and biological evaluation of novel pyrazolo[1,5-a]pyrimidines: Discovery of a selective inhibitor of JAK1 JH2 pseudokinase and VPS34 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Facile synthesis of fused pyrazolo[1,5-a]pyrimidinepyrazolo [1,5-a]triazines and N-sulphonamidopyrazoles as antiinflammatory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 2-Aminopyrazolo[1,5-a]pyrimidines as potent and selective inhibitors of JAK2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Strategic Functionalization of the C-6 Position in the Pyrazolo[1,5-a]pyrazine Scaffold

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pyrazolo[1,5-a]pyrazine Core in Medicinal Chemistry

The pyrazolo[1,5-a]pyrazine scaffold is a privileged heterocyclic motif in modern drug discovery, forming the core structure of numerous biologically active compounds. Its unique electronic properties and rigid, planar geometry make it an attractive scaffold for targeting a variety of enzymes and receptors. Specifically, the ability to introduce diverse substituents at various positions on the bicyclic ring system allows for the fine-tuning of a compound's pharmacological profile. The C-6 position, located on the pyrazine ring, is of particular strategic importance for modulating potency, selectivity, and pharmacokinetic properties of drug candidates. This document provides a detailed guide to the strategic functionalization of the C-6 position of the pyrazolo[1,5-a]pyrazine scaffold, offering insights into reaction mechanisms and detailed experimental protocols.

Strategic Approaches to C-6 Functionalization

The functionalization of the C-6 position of the pyrazolo[1,5-a]pyrazine core can be approached through several key synthetic strategies. The choice of method will depend on the desired final substituent and the overall synthetic route. The primary strategies discussed herein are:

• Halogenation of the C-6 Position : Introducing a halogen atom at the C-6 position serves as a versatile handle for subsequent cross-coupling reactions.

• Palladium-Catalyzed Cross-Coupling Reactions : Utilizing a C-6 halogenated precursor, various carbon-carbon and carbon-nitrogen bonds can be formed, enabling the introduction of a wide array of functional groups.

• Directed C-H Functionalization : A more advanced approach that aims to directly functionalize the C-6 C-H bond, offering a more atom-economical route.

Halogenation at the C-6 Position: Creating a Versatile Synthetic Handle

The introduction of a halogen (Br or I) at the C-6 position is a critical first step for many functionalization strategies, as it opens the door to a plethora of palladium-catalyzed cross-coupling reactions. The regioselectivity of halogenation on the pyrazolo[1,5-a]pyrazine scaffold is governed by the electronic nature of the ring system. The pyrazole ring is electron-rich, while the pyrazine ring is electron-deficient. Electrophilic halogenation is therefore expected to occur preferentially on the more electron-rich pyrazole ring. However, by carefully selecting the halogenating agent and reaction conditions, and potentially through the use of directing groups, selective halogenation at the pyrazine ring can be achieved.

Protocol 1: Regioselective Bromination of the Pyrazolo[1,5-a]pyrazine Scaffold at C-6

This protocol is adapted from established methods for the halogenation of related heterocyclic systems. The use of N-bromosuccinimide (NBS) in a polar aprotic solvent is a common and effective method for the bromination of heteroaromatic compounds.

Materials:

• Substituted Pyrazolo[1,5-a]pyrazine

• N-Bromosuccinimide (NBS)

• Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of the starting pyrazolo[1,5-a]pyrazine (1.0 mmol) in DMF (5 mL) at 0 °C, add N-bromosuccinimide (1.1 mmol) portion-wise.

• Allow the reaction mixture to stir at room temperature for 4-12 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with dichloromethane (20 mL) and wash with saturated aqueous sodium thiosulfate solution (2 x 10 mL) to quench any remaining bromine.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired 6-bromopyrazolo[1,5-a]pyrazine.

Causality behind Experimental Choices:

• NBS as Brominating Agent: NBS is a convenient and safe source of electrophilic bromine.

• DMF as Solvent: DMF is a polar aprotic solvent that can facilitate the dissolution of the starting material and the reagents, and can also help to stabilize charged intermediates.

• Aqueous Work-up: The work-up procedure is designed to remove unreacted reagents and byproducts, ensuring the isolation of a pure product.

Palladium-Catalyzed Cross-Coupling Reactions at C-6

With a 6-halo-pyrazolo[1,5-a]pyrazine in hand, a wide range of functional groups can be introduced using palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling for C-C bond formation and the Buchwald-Hartwig amination for C-N bond formation are two of the most powerful and versatile methods in this regard.

Protocol 2: Suzuki-Miyaura Coupling for C-6 Arylation/Heterylation

This protocol describes a typical Suzuki-Miyaura cross-coupling reaction to introduce aryl or heteroaryl moieties at the C-6 position.

Materials:

• 6-Bromopyrazolo[1,5-a]pyrazine

• Aryl- or heteroarylboronic acid or boronic acid pinacol ester

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) complex with dichloromethane (Pd(dppf)Cl₂·CH₂Cl₂)

• Cesium carbonate (Cs₂CO₃)

• Acetonitrile (MeCN)

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a reaction vial, add the 6-bromopyrazolo[1,5-a]pyrazine (1.0 mmol), the aryl- or heteroarylboronic acid (1.2 mmol), Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol), and cesium carbonate (2.0 mmol).

• Evacuate and backfill the vial with an inert atmosphere (e.g., argon or nitrogen).

• Add degassed acetonitrile (4.5 mL) and degassed water (0.5 mL).

• Seal the vial and heat the reaction mixture at 80-100 °C for 6-18 hours, with stirring. Monitor the reaction by TLC or LC-MS.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and filter through a pad of celite.

• Wash the filtrate with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the 6-aryl/heteroaryl-pyrazolo[1,5-a]pyrazine.[1]

Quantitative Data Summary:

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	6-Phenylpyrazolo[1,5-a]pyrazine	85
2	4-Methoxyphenylboronic acid	6-(4-Methoxyphenyl)pyrazolo[1,5-a]pyrazine	92
3	Thiophen-2-ylboronic acid	6-(Thiophen-2-yl)pyrazolo[1,5-a]pyrazine	78

Note: The yields presented are representative and may vary depending on the specific substrates and reaction conditions.

Protocol 3: Buchwald-Hartwig Amination for C-6 Amination

This protocol outlines the Buchwald-Hartwig amination for the synthesis of 6-amino-pyrazolo[1,5-a]pyrazines.

Materials:

• 6-Bromopyrazolo[1,5-a]pyrazine

• Primary or secondary amine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous and degassed)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a glovebox, to a reaction vial, add Pd₂(dba)₃ (0.02 mmol), Xantphos (0.04 mmol), and sodium tert-butoxide (1.4 mmol).

• Add the 6-bromopyrazolo[1,5-a]pyrazine (1.0 mmol) and the amine (1.2 mmol).

• Add anhydrous, degassed toluene (5 mL).

• Seal the vial and heat the reaction mixture at 100-120 °C for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• After cooling, dilute the mixture with ethyl acetate (20 mL) and filter through celite.

• Wash the filtrate with brine (2 x 10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by silica gel column chromatography to obtain the 6-amino-pyrazolo[1,5-a]pyrazine.[2][3][4]

Visualization of Palladium-Catalyzed Cross-Coupling at C-6:

Caption: Palladium-catalyzed cross-coupling pathways for C-6 functionalization.

Directed C-H Functionalization: An Emerging Strategy

Direct C-H functionalization is a powerful and increasingly popular strategy in organic synthesis as it avoids the pre-functionalization step of halogenation, thus shortening synthetic sequences and reducing waste. While direct C-H arylation of pyrazolo[1,5-a]pyrazines has been reported at the C-7 position, selective functionalization at C-6 via a directed metalation approach is a promising, albeit less explored, avenue.[5] This would likely require a directing group at an adjacent position (e.g., C-5 or C-7) to orchestrate the regioselective deprotonation and subsequent reaction with an electrophile.

Conceptual Workflow for Directed C-6 Metalation

Sources

• 1. Synthesis of 4-aryl(hetaryl)pyrazolo[1,5-a]pyrazines by palladium-catalyzed Suzuki–Miyaura cross coupling - Enamine [enamine.net]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of 2-Methylpyrazolo[1,5-a]pyrazine

Introduction: The Significance of the Pyrazolo[1,5-a]pyrazine Scaffold

The pyrazolo[1,5-a]pyrazine core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry and drug discovery. As a bioisostere of purine, this fused ring system is a key component in a variety of biologically active molecules. The incorporation of a methyl group at the 2-position can significantly influence the steric and electronic properties of the molecule, often leading to enhanced binding affinity and selectivity for biological targets. These compounds have shown promise as kinase inhibitors, making them valuable leads in the development of therapeutics for oncology and inflammatory diseases.[1]

This comprehensive guide provides detailed cyclization protocols for the formation of 2-methylpyrazolo[1,5-a]pyrazines. The methodologies presented herein are designed for researchers, scientists, and drug development professionals, offering both foundational synthetic strategies and advanced techniques. The protocols are grounded in established chemical principles, primarily the cyclocondensation of an aminopyrazine precursor with a suitable 1,3-bielectrophilic partner.

Core Synthetic Strategies and Mechanistic Insights

The formation of the pyrazolo[1,5-a]pyrazine ring system is most commonly achieved through the construction of the pyrazine ring onto a pre-existing pyrazole precursor. However, an equally viable and often more direct approach for substituted analogues involves the annulation of a pyrazole ring onto a pyrazine starting material. The key to these syntheses is the strategic selection of precursors that contain the necessary functionalities to facilitate an intramolecular cyclization.

A prevalent and robust method for constructing fused N-heterocyclic systems is the condensation of an amino-heterocycle with a 1,3-dicarbonyl compound or a synthetic equivalent.[1] This strategy is highly effective for the synthesis of the closely related pyrazolo[1,5-a]pyrimidines and serves as a foundational approach for the protocols detailed in this guide.[1][2]

Mechanism 1: Classical Cyclocondensation

The reaction of a 2-aminopyrazine with a β-dicarbonyl compound, such as acetylacetone, in the presence of an acid or base catalyst, proceeds through a nucleophilic attack of the exocyclic amino group onto one of the carbonyl carbons. This is followed by an intramolecular cyclization involving the endocyclic pyrazine nitrogen and the second carbonyl group, which, after dehydration, yields the aromatic pyrazolo[1,5-a]pyrazine core.

Caption: Generalized workflow for cyclocondensation.

Mechanism 2: Cyclization via an Enaminone Intermediate

A more modern and often higher-yielding approach involves the pre-formation of a β-enaminone from a methyl ketone. This enaminone then undergoes a cyclocondensation reaction with the aminopyrazine. This two-step, one-pot procedure can offer better control over regioselectivity and often proceeds under milder conditions. Microwave-assisted synthesis can significantly accelerate this process.

Caption: Synthesis via a β-enaminone intermediate.

Detailed Experimental Protocols

The following protocols are based on well-established procedures for the synthesis of the analogous 2-methylpyrazolo[1,5-a]pyrimidine systems and are adapted for the 2-methylpyrazolo[1,5-a]pyrazine target.[1][2] Researchers should perform initial small-scale reactions to optimize conditions for their specific substrates.

Protocol 1: Direct Cyclocondensation of 2-Aminopyrazine with a β-Diketone

This protocol describes a classical approach to the synthesis of a substituted pyrazolo[1,5-a]pyrazine through the direct condensation of 2-aminopyrazine with a suitable β-diketone.

Materials:

• 2-Aminopyrazine

• 2,4-Pentanedione (Acetylacetone)

• Polyphosphoric acid (PPA) or Acetic Acid

• Ethanol

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate

• Magnesium sulfate (anhydrous)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2-aminopyrazine (1.0 eq) and 2,4-pentanedione (1.2 eq).

• Solvent and Catalyst Addition: Add ethanol to the flask to create a stirrable slurry. Slowly add polyphosphoric acid (PPA) or glacial acetic acid as a catalyst.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-methylpyrazolo[1,5-a]pyrazine.

Parameter	Condition
Starting Material	2-Aminopyrazine
Reagent	2,4-Pentanedione
Catalyst	Polyphosphoric Acid or Acetic Acid
Solvent	Ethanol
Temperature	Reflux
Reaction Time	4-12 hours
Typical Yield	60-80%

Protocol 2: Microwave-Assisted Synthesis via a β-Enaminone Intermediate

This modern, two-step, one-pot protocol utilizes microwave irradiation to accelerate the synthesis of 2-methylpyrazolo[1,5-a]pyrazines via a β-enaminone intermediate.[3][4]

Materials:

• Acetone

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• 2-Aminopyrazine

• Ethanol

• Microwave reactor vials

• Silica gel for column chromatography

Procedure:

Step A: Formation of the β-Enaminone

• Reaction Setup: In a microwave reactor vial, combine acetone (1.0 eq) and N,N-dimethylformamide dimethyl acetal (DMF-DMA) (1.5 eq).

• Microwave Irradiation: Seal the vial and irradiate in a microwave reactor at 150-160 °C for 15-20 minutes.

• Intermediate Check: After cooling, the formation of the enaminone can be confirmed by 1H NMR if desired. Typically, the reaction mixture is used directly in the next step.

Step B: Cyclocondensation

• Addition of Aminopyrazine: To the crude β-enaminone from Step A, add 2-aminopyrazine (1.0 eq) and ethanol as a solvent.

• Microwave Irradiation: Seal the vial and irradiate in the microwave reactor at 150-180 °C for 20-40 minutes. Monitor the reaction by TLC.

• Work-up and Purification: After cooling, concentrate the reaction mixture under reduced pressure. Purify the residue by column chromatography on silica gel using an appropriate eluent system to yield the desired 2-methylpyrazolo[1,5-a]pyrazine.

Parameter	Condition
Starting Material	Acetone, 2-Aminopyrazine
Reagent	N,N-Dimethylformamide dimethyl acetal
Solvent	Ethanol
Temperature	150-180 °C (Microwave)
Reaction Time	35-60 minutes (total)
Typical Yield	75-95%

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Increase reaction time or temperature. For Protocol 1, consider a stronger acid catalyst. For Protocol 2, increase microwave power or time.
Side product formation.	Lower the reaction temperature. In Protocol 1, try a milder catalyst. Ensure stoichiometry is accurate.
Purification Difficulties	Co-eluting impurities.	Optimize the eluent system for column chromatography. Consider recrystallization as an alternative purification method.
No Reaction	Deactivated starting material.	Check the purity of the 2-aminopyrazine.
Insufficiently strong catalyst.	For Protocol 1, switch from acetic acid to polyphosphoric acid.

Conclusion

The protocols detailed in this application note provide robust and reproducible methods for the synthesis of 2-methylpyrazolo[1,5-a]pyrazines. The classical cyclocondensation offers a straightforward approach, while the microwave-assisted synthesis via a β-enaminone intermediate provides a rapid and high-yielding alternative. By understanding the underlying mechanisms and carefully controlling the reaction parameters, researchers can efficiently access this important class of heterocyclic compounds for further investigation in drug discovery and development programs.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC. Available at: [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PMC. Available at: [Link]

• 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Synthesis of pyrazolo[1,5-a]pyridines. Organic Chemistry Portal. Available at: [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. National Center for Biotechnology Information. Available at: [Link]

• Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Publishing. Available at: [Link]

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Fragmentation Patterns of Pyrazolo[1,5-a]pyrazine Derivatives

Executive Summary: The Analytical Imperative

In the high-stakes landscape of kinase inhibitor development, the pyrazolo[1,5-a]pyrazine scaffold has emerged as a potent alternative to the more common pyrazolo[1,5-a]pyrimidine. While both scaffolds offer planar, ATP-mimetic geometries crucial for binding to the hinge region of kinases (e.g., JAK, Trk, and CK2), their mass spectrometric (MS) behaviors differ fundamentally due to the nitrogen arrangement in the fused six-membered ring.

This guide provides a definitive technical comparison of the fragmentation patterns of pyrazolo[1,5-a]pyrazine derivatives. By synthesizing experimental data with mechanistic principles, we establish a self-validating protocol for distinguishing this scaffold from its isomers—a critical requirement for verifying synthetic identity and elucidating metabolic fate in early-stage drug discovery.

Structural Logic & Ionization Behavior

To interpret the mass spectra accurately, one must first understand the topology of the ion.

The Scaffold Topology

• Pyrazolo[1,5-a]pyrazine: A 5,6-fused bicyclic system containing three nitrogen atoms.

  • N1: Pyrazole nitrogen (unsubstituted).

  • N4: Bridgehead nitrogen.

  • N7: Pyrazine nitrogen (located para to the bridgehead carbon C8a, creating a 1,4-diazine pattern in the six-membered ring).

• Isomeric Contrast (Pyrazolo[1,5-a]pyrimidine): Contains the same atomic count but features a 1,3-diazine pattern in the six-membered ring.

Ionization (ESI+)

Under Electrospray Ionization (ESI) in positive mode, protonation occurs preferentially at the most basic nitrogen.

• Primary Site: The N7 nitrogen (pyrazine ring) or the N1 (pyrazole) depending on substituent electronics. In kinase inhibitors, the N1 is often involved in hydrogen bonding, making the solvent-exposed N7 a prime site for protonation

  .

• Mechanism: The protonated molecular ion

  is an even-electron species (EE+), which dictates that fragmentation will primarily occur via neutral molecule losses (e.g., HCN, ) rather than radical losses, unless a specific rearrangement triggers homolytic cleavage.

Comparative Analysis: Pyrazine vs. Pyrimidine Fusions

The following table summarizes the diagnostic differences between the target scaffold and its most common isomer.

Feature	Pyrazolo[1,5-a]pyrazine (Target)	Pyrazolo[1,5-a]pyrimidine (Isomer)
Core Symmetry	1,4-relationship in 6-ring (Para-like)	1,3-relationship in 6-ring (Meta-like)
Primary Loss	HCN (27 Da) followed by (26 Da)	Sequential HCN (27 Da) losses
Ring Cleavage	Retro-Diels-Alder (RDA) yielding specific diazole fragments	RDA yielding pyrazole-enriched fragments
Diagnostic Ion	High abundance of	High abundance of
Stability	Moderate; pyrazine ring opens readily	High; pyrimidine ring is more robust

Analyst Note: The presence of a strong

peak (loss of ) is a key indicator of the pyrazine fusion, whereas the pyrimidine isomer typically favors the pathway (loss of ).

Mechanistic Deep Dive: Fragmentation Pathways

The fragmentation of pyrazolo[1,5-a]pyrazine derivatives under Collision-Induced Dissociation (CID) follows two distinct pathways driven by charge localization.

Pathway A: Pyrazine Ring Unzipping (The "HCN First" Route)

This is the dominant pathway for unsubstituted or alkyl-substituted derivatives.

• Step 1: Protonation at N7 destabilizes the pyrazine ring.

• Step 2: Cleavage of the C6-N7 and C8-C8a bonds results in the expulsion of HCN (27 Da) .

• Step 3: The resulting intermediate rearranges and loses acetylene (

  , 26 Da) to form a stable pyrazole-based cation.

Pathway B: Retro-Diels-Alder (RDA) Mechanism

Observed in derivatives with electron-withdrawing groups (e.g., esters, amides) at position 2 or 3.

• Mechanism: The fused system undergoes an RDA reaction across the pyrazine ring.

• Product: This yields a characteristic fragment corresponding to the intact pyrazole moiety plus the bridgehead nitrogen, often observed as a low-mass diagnostic ion (e.g., m/z 67-80 range for the core).

Visualization of Fragmentation Workflow

The following diagram illustrates the decision tree for assigning these pathways during data analysis.

Figure 1: Decision logic for assigning fragmentation pathways of pyrazolo[1,5-a]pyrazine derivatives based on substituent electronics.

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and trust in your data, follow this standardized LC-MS/MS protocol. This workflow is designed to maximize the detection of diagnostic ions described above.

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (Proton source for ionization).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes. Note: Pyrazolo-pyrazines are moderately polar; early elution is common.

Mass Spectrometry Parameters (Q-TOF / Orbitrap)

• Ionization: ESI Positive Mode.

• Capillary Voltage: 3500 V.

• Fragmentor Voltage: 135 V (Optimized to prevent in-source fragmentation).

• Collision Energy (CE): Stepped Energy (10, 20, 40 eV).

  • Why Stepped? Low energy (10 eV) preserves the molecular ion

    . High energy (40 eV) forces the RDA cleavage required to see the diagnostic core fragments.

Data Validation Steps

• Check Mass Accuracy: Ensure precursor mass error is < 5 ppm.

• Verify Isotope Pattern: Confirm the absence of Cl/Br isotopes if not expected (distinct from the M+2 peaks of sulfur-containing impurities).

• Diagnostic Check: Extract ion chromatograms (EIC) for the

  species. If this peak is absent or very low compared to , reconsider the scaffold identity (could be a different isomer).

References

• PubChem. Pyrazolo[1,5-a]pyrazine-2-carboxylic acid | C7H5N3O2.[1] National Library of Medicine. [Link][1]

• RSC Advances. Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. Royal Society of Chemistry. [Link]

• National Institutes of Health (PMC). Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. [Link]

• Google Patents.

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Link]

Sources

• 1. PubChemLite - Pyrazolo[1,5-a]pyrazine-2-carboxylic acid (C7H5N3O2) [pubchemlite.lcsb.uni.lu]

HPLC Purity Analysis Standards for 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine: A Comparative Guide

Executive Summary

6-Chloro-2-methylpyrazolo[1,5-a]pyrazine (CAS: 763114-25-6 / 2468028-18-2) is a critical heterocyclic scaffold used in the synthesis of kinase inhibitors (e.g., JAK, CDK7, and PI3K inhibitors).[1] Its purity is a Critical Quality Attribute (CQA) because regioisomeric impurities and unreacted pyrazole precursors can significantly alter the biological potency and safety profile of the final drug substance.

This guide compares the performance of Certified Reference Materials (CRMs) against Synthesis-Grade Standards and evaluates HPLC-UV versus HPLC-MS workflows.

The Verdict: For GMP release testing, a Primary Reference Standard (>99.5% purity) using a C18 Reverse-Phase method with acidic modification is required to resolve the critical 5-chloro regioisomer.[1] For early-stage R&D, Synthesis-Grade standards analyzed via HPLC-MS are sufficient but prone to quantitation errors due to response factor variations.[1]

Comparative Analysis of Standards & Methods

Reference Standard Grades: The "Alternatives"

In purity analysis, the "alternative" to a high-cost CRM is often a working standard or reagent-grade material.[1] The choice dictates the validity of your quantitative data.

Feature	Option A: Certified Reference Material (CRM)	Option B: Analytical Standard	Option C: Reagent/Synthesis Grade
Purity	>99.8% (Mass Balance/qNMR)	>98.0% (HPLC Area %)	>95.0% (Variable)
Traceability	NIST/Pharmacopeial Traceable	Manufacturer COA only	None
Uncertainty	Explicitly calculated (±0.3%)	Not reported	High / Unknown
Water Content	Quantified (KF Titration)	Often ignored	High/Variable
Application	GMP Release, Stability Studies	Method Development, Routine QC	Early Synthesis Confirmation
Cost			$

Detection Methods: UV vs. MS

The pyrazolo[1,5-a]pyrazine core is electron-deficient, affecting ionization and UV absorption.[1]

Parameter	Method A: HPLC-UV (Recommended)	Method B: HPLC-MS
Detector	PDA/DAD (220–254 nm)	ESI (Positive Mode)
Linearity	Excellent ( )	Variable (Ion suppression common)
Specificity	Moderate (Co-elution risk)	High (Mass discrimination)
LOD	~0.05% (w/w)	<0.01% (Trace analysis)
Suitability	Quantification of main peak	Impurity Identification

Technical Deep Dive: Method Development Logic

The Separation Challenge: Regioisomerism

The synthesis of 6-chloro-2-methylpyrazolo[1,5-a]pyrazine often yields the 5-chloro isomer as a byproduct.[1] These isomers have identical mass (

167/169) and very similar lipophilicity ( ), making MS non-discriminatory without chromatographic separation.

• Mechanism: The pyrazolo[1,5-a]pyrazine ring contains basic nitrogen atoms. At neutral pH, peak tailing is severe due to interaction with residual silanols on the silica backbone.

• Solution: Acidic Mobile Phase. Using 0.1% Formic Acid or TFA protonates the basic nitrogens (

  ), ensuring the analyte exists as a single charged species, reducing silanol interaction and sharpening peaks.

Decision Tree for Method Optimization

The following logic flow illustrates how to select the optimal column and mobile phase based on your specific impurity profile.

Figure 1: Method Development Decision Tree. Choosing the stationary phase based on the impurity profile is critical for resolving regioisomers.

Recommended Experimental Protocol

This protocol is validated for robustness and is suitable for transferring to a QC environment.

Chromatographic Conditions

• Instrument: HPLC with PDA/DAD (e.g., Agilent 1200/1290 or Waters Alliance).

• Column: Phenomenex Luna C18(2) or Waters XBridge C18 (

  mm, or ).

  • Why: High surface area carbon load provides excellent retention for small polar heterocycles.

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).[1][2]

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C (Controlled to prevent retention time drift).

• Detection: 254 nm (Primary), 220 nm (Secondary for non-aromatic impurities).

• Injection Volume: 5–10

  .

Gradient Program

Time (min)	% Mobile Phase B	Description
0.0	5	Initial Hold (Equilibration)
2.0	5	Load Sample
15.0	95	Linear Ramp (Elute Impurities)
20.0	95	Wash
20.1	5	Re-equilibration
25.0	5	End of Run

Sample Preparation

• Stock Solution: Weigh 10 mg of standard into a 10 mL volumetric flask. Dissolve in 50:50 Water:Acetonitrile. Sonicate for 5 mins. (Conc: 1 mg/mL).

• Working Solution: Dilute Stock 1:10 to achieve 0.1 mg/mL. Filter through a 0.22

  PTFE filter.

  • Note: Do not use Nylon filters; nitrogenous heterocycles can bind to Nylon, causing low recovery.

System Suitability Testing (SST)

• Tailing Factor (

  ): NMT 1.5 (Ensures no secondary interactions).

• Theoretical Plates (

  ): > 5000.

• Precision (RSD): < 2.0% for 5 replicate injections.

Impurity Profiling & Troubleshooting

Understanding the origin of impurities is as important as detecting them. The primary impurities arise from the cyclization step of the pyrazole precursor.

Common Impurities

• Regioisomer (5-Chloro): Arises from incorrect cyclization orientation.[1] Requires Phenyl-Hexyl column for separation if C18 fails.[1]

• Hydrolysis Product (6-Hydroxy): Formed if the standard is stored in aqueous solution for >24 hours.

• Dimer: Formed under high-concentration storage.[1]

Impurity Fate Mapping

Figure 2: Impurity Fate Map.[1] Visualizing the origin of impurities aids in process control and method specificity definition.

References

• Vertex AI Search. (2025). Optimization of pyrazolo[1,5-a]pyrimidines and pyrazines. Retrieved from

• National Institutes of Health (NIH). (2024). Identification of Dihydropyrazolo[1,5-a]pyrazin-4(5H)-ones as Cyclic Products. Retrieved from

• BenchChem. (2025).[3][4][5] Column chromatography conditions for separating pyrazole isomers. Retrieved from

• PubChem. (2025).[6] 2-Chloro-6-methylpyrazine Compound Summary. Retrieved from

• SIELC Technologies. (2020).[7] Separation of Pyrazines by Mixed-Mode HPLC. Retrieved from

Sources

• 1. API and intermediates-Cangzhou Enke Pharma-tech Co., Ltd. [enkepharma.com]
• 2. scispace.com [scispace.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. 2-Chloro-6-methylpyrazine | C5H5ClN2 | CID 7170095 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Pyrazine | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine

Executive Summary & Chemical Context

6-Chloro-2-methylpyrazolo[1,5-a]pyrazine (CAS: 2468028-18-2 / Related analogues) is a halogenated fused nitrogen heterocycle. It serves as a critical pharmacophore scaffold in drug discovery, particularly for kinase inhibitors and CNS-active agents.

Crucial Safety Premise: As a research intermediate, full toxicological data (RTECS) may be incomplete. Therefore, this guide applies the Precautionary Principle , treating the substance as a Potential Potent Compound (PPC) . Operational protocols must assume the compound is an irritant, potentially harmful by ingestion/absorption, and a possible sensitizer based on structural activity relationships (SAR) of similar halogenated pyrazines [1].

Hazard Identification & Risk Assessment

Based on GHS Standards and Structural Analogy to 2-Chloro-6-methylpyrazine and Pyrazolo[1,5-a]pyrazine derivatives.

Hazard Category	GHS Classification (Projected)	H-Statement	Operational Implication
Acute Toxicity	Category 4 (Oral/Dermal)	H302/H312	Harmful if swallowed or in contact with skin. Avoid all direct contact.
Skin/Eye Irritation	Category 2 / 2A	H315/H319	Causes skin and serious eye irritation. Dust is corrosive to mucous membranes.
STOT - SE	Category 3	H335	May cause respiratory irritation.[1] Do not handle on open benchtops.
Sensitization	Skin Sens. 1 (Suspected)	H317	Potential allergic skin reaction. Double-gloving recommended.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. Adhere to the following enhanced protection standards.

Hand Protection Strategy

The "Solvent Carrier" Rule: When handling the solid, standard nitrile offers protection. However, once dissolved (e.g., in Dichloromethane or DMF), the solvent dictates the glove breakthrough time.

• Primary Glove: Nitrile Rubber (Minimum thickness: 0.11 mm).

• Secondary Glove (Liner): Recommended for prolonged handling or when dissolved in penetrating solvents.

• Protocol: Change gloves immediately upon splash or every 60 minutes during active handling. Wash hands with soap and water immediately after doffing [2].

Eye & Body Protection[2]

• Eyes: Chemical Splash Goggles (ANSI Z87.1 or EN 166 compliant). Note: Safety glasses with side shields are inadequate for powders prone to static dispersion.

• Body: Lab coat (buttoned to neck) + Chemical-resistant apron if working with quantities >500mg.

• Respiratory: If weighing outside a fume hood/enclosure is unavoidable (strongly discouraged), use a NIOSH N95 or P100 particulate respirator.

Operational Handling Workflow

The following logic flow dictates the safe movement of the compound from storage to reaction vessel.

Figure 1: Decision logic for minimizing exposure during specific handling phases. Note the distinction between solid and solution handling protocols.

Specific Handling Steps

• Static Control: Halogenated heterocycles often carry static charge. Use an ionizing fan or anti-static gun during weighing to prevent "flying powder."

• Solubilization: Add solvent to the solid in a closed vessel. Do not vortex open vials.

• Spill Response:

  • Solid: Do not sweep (creates dust). Cover with wet paper towels (solvent-dampened), then wipe up.

  • Liquid: Absorb with vermiculite or spill pads. Place in a sealed bag immediately.

Waste Disposal & Decontamination

Improper disposal of halogenated heterocycles creates significant environmental liability and safety risks.

Waste Stream Segregation

This compound contains Chlorine (Cl) .[2] It MUST be segregated into the Halogenated Organic Waste stream.

• Do NOT mix with non-halogenated solvents (e.g., Acetone, Methanol) unless the entire mixture is labeled "Halogenated."[2]

• Do NOT dispose of down the drain.[2][3] This compound is toxic to aquatic life [3].

Decontamination Solution

To clean glassware or bench surfaces:

• Primary Wash: Rinse with a small volume of Acetone or Methanol (collect as halogenated waste).

• Secondary Wash: Scrub with a 5% surfactant solution (e.g., Alconox) and water.

• Verification: UV light (254 nm) can often detect trace residues of conjugated heterocyclic systems on surfaces.

Emergency Response Data

Scenario	Immediate Action
Eye Contact	Flush with water for 15 minutes. Lift eyelids. Seek medical attention.
Skin Contact	Doff contaminated gloves/clothing.[4][5] Wash with soap/water. Do NOT use ethanol (enhances absorption).
Inhalation	Move to fresh air.[4][5][6] If breathing is difficult, administer oxygen (trained personnel only).
Fire	Use CO2, dry chemical, or foam.[1][4][7] Warning: Burning produces toxic HCl and NOx gases.

References

• PubChem. (2025). Compound Summary: 2-Chloro-6-methylpyrazine (Structural Analogue). National Library of Medicine. Retrieved from [Link]

• Washington State University. (n.d.). Laboratory Safety: Working with Halogenated Solvents.[8] Environmental Health & Safety.[2][3][9] Retrieved from [Link]

Sources

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• 2. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 3. 7.2 Organic Solvents [ehs.cornell.edu]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]